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For Researchers, Scientists, and Drug Development Professionals

Introduction
BI-671800 is a potent and selective antagonist of the Chemoattractant Receptor-Homologous

molecule expressed on Th2 cells (CRTH2), also known as the Prostaglandin D2 receptor 2

(DP2). CRTH2 is a G-protein-coupled receptor preferentially expressed on T helper type 2

(Th2) cells, eosinophils, and basophils. Its activation by its natural ligand, Prostaglandin D2

(PGD2), is implicated in the pathogenesis of allergic inflammatory diseases such as asthma

and allergic rhinitis. By blocking the PGD2/CRTH2 signaling pathway, BI-671800 is expected to

inhibit the recruitment and activation of key inflammatory cells, thereby reducing the allergic

inflammatory response.

These application notes provide a summary of suggested dosage and a detailed experimental

protocol for the administration of BI-671800 to BALB/c mice in the context of an allergic airway

inflammation model. The BALB/c mouse strain is frequently used for such studies due to its

predisposition to Th2-biased immune responses.

Data Presentation
While specific studies detailing the dosage of BI-671800 in BALB/c mice are not readily

available in the public domain, data from a study using a similar CRTH2 antagonist, referred to

as "Compound A," in an allergic airway inflammation model in BALB/c mice can be used as a

starting point for dose-ranging studies.
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Table 1: Suggested Dose Range for a CRTH2 Antagonist (Compound A) in BALB/c Mice

Compound Dosage Range
Route of
Administration

Frequency Model

CRTH2

Antagonist

(Compound A)

0.1 - 10 mg/kg Oral Gavage
24 hours before

final challenge

Cockroach

Allergen-Induced

Airway

Inflammation[1]

Note: The above dosage is for a different CRTH2 antagonist and should be used as a

reference for designing dose-finding experiments for BI-671800. It is crucial to perform a dose-

response study to determine the optimal dosage of BI-671800 for the specific experimental

model.

Signaling Pathway
The mechanism of action of BI-671800 involves the blockade of the PGD2/CRTH2 signaling

pathway, which plays a crucial role in allergic inflammation.
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BI-671800 Mechanism of Action
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Allergic Airway Inflammation Model Workflow
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(i.p. injection of CRA)
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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